Cas no 100853-02-9 (1-Cyclohexene-1-hexanoic acid, 6-oxo-, methyl ester)

100853-02-9 structure
Product name:1-Cyclohexene-1-hexanoic acid, 6-oxo-, methyl ester
1-Cyclohexene-1-hexanoic acid, 6-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Cyclohexene-1-hexanoic acid, 6-oxo-, methyl ester
- methyl 6-(6-oxocyclohexen-1-yl)hexanoate
- METHYL 6-(6-OXOCYCLOHEX-1-EN-1-YL)HEXANOATE
- DTXSID80631295
- 100853-02-9
- SCHEMBL9623169
-
- Inchi: InChI=1S/C13H20O3/c1-16-13(15)10-4-2-3-7-11-8-5-6-9-12(11)14/h8H,2-7,9-10H2,1H3
- InChI Key: PERBUWOJBIULNS-UHFFFAOYSA-N
- SMILES: COC(=O)CCCCCC1=CCCCC1=O
Computed Properties
- Exact Mass: 224.14124450g/mol
- Monoisotopic Mass: 224.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37000
- LogP: 2.78930
1-Cyclohexene-1-hexanoic acid, 6-oxo-, methyl ester Related Literature
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Fuping Zhang,Liu Liu,Long Chen,Yulin Shi New J. Chem., 2020,44, 10613-10620
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Charlotte E. Willans,Sara French,Leonard J. Barbour,Jan-André Gertenbach,Peter C. Junk,Gareth O. Lloyd,Jonathan W. Steed Dalton Trans., 2009, 6480-6482
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Danyu Xia,Xiaoqing Lv,Kexian Chen,Pi Wang Dalton Trans., 2019,48, 9954-9958
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Tingting Zhao,Xiaoping Song,Wen Zhong,Lei Yu,Wenxi Hua,Malcolm M. Q. Xing,Xiaozhong Qiu Polym. Chem., 2015,6, 283-293
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Flavien Ponsot,Léo Bucher,Nicolas Desbois,Yoann Rousselin,Pritam Mondal,Charles H. Devillers,Claude P. Gros,Rahul Singhal,Ganesh D. Sharma J. Mater. Chem. C, 2019,7, 9655-9664
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